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Compound of Interest

Compound Name: Btg 502

Cat. No.: B1667963

For researchers, scientists, and drug development professionals working with Bacillus
thuringiensis galleriae strain SDS-502 (Btg 502), a comprehensive understanding of safety
protocols and handling procedures is paramount. This document provides essential, immediate
safety and logistical information, including operational and disposal plans, to ensure a safe
laboratory environment.

Personal Protective Equipment (PPE)

Consistent adherence to PPE guidelines is the first line of defense against potential exposure.
Btg 502 can cause moderate eye irritation and may be harmful if absorbed through the skin or
swallowed.[1][2] Furthermore, repeated exposure to high concentrations of microbial proteins
can lead to allergic sensitization.[1][2]

The following table summarizes the required personal protective equipment when handling Btg
502.
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Body Part

Personal Protective

Equipment

Specifications and
Remarks

Respiratory

Particulate Filtering Respirator

Must meet NIOSH standards
of at least N-95, R-95, or P-95

to avoid inhaling dust or mist.

[1]2]

Rubber or latex gloves are

Hands Waterproof Gloves recommended to prevent skin
contact.[1]
E Safety Glasses with Side To prevent eye contact with
es
Y Shields or Goggles dust or splashes.[1]
Long-Sleeved Shirt and Long o ]
Body To minimize skin exposure.[1]
Pants
Required for commercial
Feet Socks and Shoes handling and recommended

for laboratory settings.[3]

Quantitative Safety Data

The following tables provide a summary of acute toxicity data for Btg 502 from rodent and

other studies.

Acute Toxicity Data for Phyllom SDS-502 MP (Manufacturing Use Product)[1][4]

Exposure Route

Test Result

Toxicity Category Animal Study

No adverse effects at

Oral LD50 - Rodent
2.4 X 108 CFU/g
>2020 mg/kg body )

Dermal LD50 . I Rabbit
weight

Inhalation LC50 > 4.30 mg/L v Rodent

Eye Irritation

Mildly irritating
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Ecotoxicity Data[1][4]

Test Species Test Method Test Substance Test Result
) Oral ]
Avian, mallard duck o o Btg strain SDS-502 MDD 3 X 10 cfu/gr
toxicity/pathogenicity
Daphnia magna 21-day static renewal Btg strain SDS-502 EC50 >100 mg/L
Hippodamia Dietary )
o . Btg strain SDS-502 LC50 >1700ppm
convergens toxicity/pathogenicity
) ) Dietary )
Apis mellifera L. larva Cry8Da protein NOEC 500 ng/cell

toxicity/pathogenicity

Handling and Operational Protocols

Strict adherence to the following procedures is crucial for the safe handling of Btg 502 in a
laboratory setting.

General Handling Procedures

» Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[1]

e Prevent Inhalation: Avoid inhaling or breathing dust and spray mist from Btg 502
preparations.[4]

o Hygiene Practices: Wash hands thoroughly with soap and water after handling and before
eating, drinking, chewing gum, using tobacco, or using the toilet.[1]

» Prohibited Activities: Eating, drinking, and the application of cosmetics are forbidden in areas
where there is a potential for exposure.[1]

o Contaminated Clothing: Remove and wash contaminated clothing before reuse.[1]

Spill Management Protocol

 |solate the Area: Ventilate the spill area.
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Don PPE: Wear chemical-resistant gloves and other appropriate PPE.

Contain and Recover: Use a paper towel or other appropriate equipment to clean up the
spill. Recover the product and place it in a suitable container for disposal.[1]

Decontaminate: Wash the spill area thoroughly.

Waste Disposal: Wastes resulting from the use of this product must be disposed of at an
approved waste disposal facility.[1]

Disposal and Inactivation Plan

Proper disposal is critical to prevent environmental contamination. Do not contaminate water,
food, or feed by storage or disposal.[1][4]

General Disposal Guidelines

o Containers: Do not reuse empty containers. Dispose of them in household garbage or as per
local regulations.[1]

Product Waste: Wastes generated from the use of Btg 502 must be disposed of on-site or at
an approved waste disposal facility.[1]

Environmental Precautions: For terrestrial uses, do not apply directly to water, to areas
where surface water is present, or to intertidal areas below the mean high water mark. Do
not contaminate water when disposing of equipment wash waters or rinse water.[1]

Laboratory Inactivation and Decontamination Protocols

For laboratory waste containing Btg 502, inactivation of the Bacillus thuringiensis spores is
recommended before final disposal. Several methods have been shown to be effective for the
decontamination of Bacillus spores.

e Chemical Inactivation:

o Chlorine Dioxide Gas: Can be used to decontaminate surfaces. The required
concentration and time vary depending on the material of the surface being
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decontaminated. For example, a concentration of 20 mg/L for 12 hours can inactivate
spores on plastic surfaces, while 30 mg/L is needed for paper and wood.[1][3][5]

o Hydrogen Peroxide and Glutaraldehyde: Fogs containing these disinfectants have been

tested for inactivating Bacillus thuringiensis spores.[2]

e Physical Inactivation:
o Ultraviolet (UV) Light: UV radiation can inactivate B. thuringiensis spores.[4][6]

o Gamma Radiation: A dose of 20 kGy has been shown to be effective in inactivating B.
thuringiensis spores in biopesticide products while retaining much of the insecticidal
activity of the associated toxins.[7][8][9]

The selection of the inactivation method should be based on the nature of the waste, the
equipment available, and institutional safety guidelines.

Workflow and Safety Diagram

The following diagram illustrates the logical workflow for the safe handling of Btg 502, from

preparation to disposal.

Yes Spill Procedure
H i
H 1
|

Handling & Use
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Caption: Logical workflow for the safe handling of Btg 502.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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